5-bromo-2-(4-fluorophenylamino)-3-methylpyrimidin-4(3H)-one

• Molecular Formula: C11H9BrFN3O
• Molecular Weight: 298.11 g/mol
• IUPAC Name: 5-bromo-2-(4-fluoroanilino)-3-methylpyrimidin-4-one
• InChI: InChI=1S/C11H9BrFN3O/c1-16-10(17)9(12)6-14-11(16)15-8-4-2-7(13)3-5-8/h2-6H,1H3,(H,14,15)
• InChI Key: GRSKSTQCPRVVJZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CN=C1NC2=CC=C(C=C2)F)Br

Description

5-bromo-2-(4-fluorophenylamino)-3-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C11H9BrFN3O and its molecular weight is 298.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-2-chloro-3-methylpyrimidin-4(3H)-one (0.100 g, 0.448 mmol; prepared according to the procedure of Example 46, Step B), 4-fluorobenzenamine (0.056 ml, 0.582 mmol) and NaHCO3 (0.150 g, 1.79 mmol) in n-BuOH (3 mL) was stirred at 60° C. overnight. The reaction mixture was cooled to room temperature and then diluted with EtOAc. The EtOAc layer washed with H2O and saturated aqueous NaCl. The aqueous phase was re-extracted with EtOAc. The combined EtOAc layers were dried (Na2SO4), filtered and concentrated to yield the desired product (0.132 g, 99%) as a pale yellow solid that was used without further purification.